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Compound of Interest

tert-Butyl 2-
Compound Name: ) _
isopropylhydrazinecarboxylate

Cat. No.: B177040

For Immediate Release

This technical guide provides a comprehensive overview of tert-Butyl 2-
isopropylhydrazinecarboxylate (CAS No. 16689-35-3), a key chemical intermediate for
researchers, scientists, and professionals in drug development. This document outlines its
chemical and physical properties, compiles data from various commercial suppliers, and
presents a detailed experimental protocol for its synthesis.

Introduction

tert-Butyl 2-isopropylhydrazinecarboxylate, also known as 1-Boc-2-isopropylhydrazine, is a
hydrazine derivative protected by a tert-butoxycarbonyl (Boc) group. This structure makes it a
valuable building block in organic synthesis, particularly in the construction of more complex
molecules where the controlled introduction of an isopropylhydrazine moiety is required. Its
primary utility lies in its role as a precursor in multi-step synthetic pathways. While specific
applications in signaling pathways or as an active pharmaceutical ingredient are not
extensively documented in publicly available literature, its structural motifs are relevant in
medicinal chemistry for the synthesis of potential therapeutic agents.

Commercial Suppliers and Quantitative Data

A variety of chemical suppliers offer tert-Butyl 2-isopropylhydrazinecarboxylate, with purities
and quantities suitable for research and development purposes. The following tables
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summarize the available quantitative data from prominent suppliers to facilitate comparison.

Table 1. General and Chemical Properties

Property Value Source
CAS Number 16689-35-3 [11[2]
Molecular Formula CsH1sN202 [1112]
Molecular Weight 174.24 g/mol [2]

tert-butyl N-(propan-2-
IUPAC Name ) [3]
ylamino)carbamate

1-Boc-2-isopropylhydrazine,

Synonyms tert-Butyl 3- [2]
(isopropyl)carbazate

SMILES CC(C)NNC(=0)Oc(C)(C)C [1][3]
PUAKAEDMCXRDPR-

InChl Key

UHFFFAOYSA-N

Table 2: Physical and Spectroscopic Data
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Property Value Source

White to almost white

Physical Form erystalipowder [2]
Melting Point 47-51 °C [2]
Boiling Point 80 °C @ 0.6 mmHg [2]
Density 0.956 g/cm?3 [2]
Solubility Soluble in Methanol [2]

5 6.03 (s, 1H, NH), 3.92 (s, 1H,
1H NMR (300 MHz, CDCls) NH), 3.14 (m, 1H), 1.46 (s, 2]
9H), 1.02 (d, 6H, J=6 Hz)

13C NMR (300 MHz, CDCIs) 0 157.2,80.8, 51.2,28.7,21.0 [2]

Table 3: Commercial Supplier Specifications

) ) Available
Supplier Product Number Purity .
Quantities
Sigma-Aldrich SY3H3D677AEC 95% Inquire
TCI America B4375 >98.0% (GC) 19, 59
250mg, 19, 5g, 10g,
Ark Pharm, Inc. AK-83246 95%
25g
Biosynth Carbosynth FB140025 Not Specified 1g
BLD Pharm BD9495 Not Specified Inquire

Experimental Protocols

The following is a detailed methodology for the synthesis of tert-Butyl 2-
isopropylhydrazinecarboxylate via reductive amination of tert-butyl 2-(propan-2-
ylidene)hydrazinecarboxylate.[2]
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3.1. Materials and Equipment

o tert-Butyl 2-(propan-2-ylidene)hydrazinecarboxylate

o Tetrahydrofuran (THF)

e Sodium cyanoborohydride (NaBHsCN)

e Bromocresol green indicator

e p-Toluenesulfonic acid

o Ethanol

e 1M Sodium hydroxide solution

o Ethyl acetate

e Saturated saline solution

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

« Rotary evaporator

e Magnetic stirrer and stir bar

o Standard laboratory glassware

e Column chromatography setup (Silica gel)

e Thin Layer Chromatography (TLC) plates

3.2. Synthesis Procedure

e Reaction Setup: In a round-bottom flask, dissolve tert-butyl 2-(propan-2-
ylidene)hydrazinecarboxylate (0.51 g, 3.0 mmol) in 20 mL of THF.
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Addition of Reagents: To the solution, add sodium cyanoborohydride (0.19 g, 3.0 mmol) and
a small amount of bromocresol green as a pH indicator.

pH Adjustment and Reaction: Slowly add a solution of p-toluenesulfonic acid (0.57 g, 3.0
mmol) in 1.5 mL of THF dropwise over approximately 1 hour. Maintain the pH of the reaction
mixture between 3.5 and 5.0, as indicated by the color of the bromocresol green.

Reaction Progression: Continue to stir the reaction mixture at room temperature for 1 hour
after the addition is complete.

Work-up:
o Remove the THF by rotary evaporation.
o Partition the residue between ethyl acetate (30 mL) and saturated saline solution.

o Wash the organic phase sequentially with saturated sodium bicarbonate solution (20 mL)
and saturated saline solution.

o Dry the organic layer over anhydrous magnesium sulfate and then evaporate to dryness.
Hydrolysis:
o Dissolve the obtained residue in 10 mL of ethanol.

o Add 3.6 mL of 1M sodium hydroxide solution (3.6 mmol) and stir at room temperature for
30 minutes.

Final Extraction and Purification:

[¢]

Remove the ethanol by rotary evaporation.

[¢]

Dissolve the residue in ethyl acetate and extract with water.

[e]

Evaporate the organic layer under reduced pressure.

o

Purify the residue by column chromatography on silica gel using a 5% methanol in
dichloromethane solution as the eluent.
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e Product Characterization: The final product, tert-butyl 2-isopropylhydrazinecarboxylate, is
obtained as a white to almost white solid. The expected yield is approximately 77%.
Characterization data includes a melting point of 47-49 °C and a TLC Rf value of 0.44 (5%

methanol in dichloromethane).[2]

Visualized Workflow

While no specific signaling pathways involving tert-Butyl 2-isopropylhydrazinecarboxylate
are documented, the synthetic workflow provides a logical process that can be visualized.
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Caption: Synthetic workflow for tert-Butyl 2-isopropylhydrazinecarboxylate.
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Safety Information

tert-Butyl 2-isopropylhydrazinecarboxylate is classified as harmful if swallowed, in contact
with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory
irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated fume hood. For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.[2][3]

Conclusion

tert-Butyl 2-isopropylhydrazinecarboxylate serves as a readily available and versatile
intermediate for organic synthesis. This guide provides essential technical information,
including a compilation of supplier data and a detailed synthetic protocol, to support
researchers in their procurement and application of this compound. While its direct biological
applications are not yet well-defined in the literature, its utility as a synthetic building block
remains significant for the development of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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